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Compound of Interest

Compound Name: URAT1 inhibitor 10

Cat. No.: B12381598 Get Quote

These application notes provide a summary of the inhibitory activity and experimental protocols

for a selective URAT1 inhibitor, designated as URAT1 inhibitor 10 (also referred to as

Compound 23a). This document is intended for researchers, scientists, and drug development

professionals investigating novel treatments for hyperuricemia and gout.

Overview of URAT1 Inhibitor 10
URAT1 (Urate Transporter 1), encoded by the SLC22A12 gene, is a crucial transporter in the

kidneys responsible for the reabsorption of uric acid from the filtrate back into the bloodstream.

[1][2] Inhibition of URAT1 is a validated therapeutic strategy to increase uric acid excretion and

lower serum uric acid levels, thereby addressing the root cause of hyperuricemia and

preventing gout flare-ups.[1][3][4] URAT1 inhibitor 10 is a potent and orally efficacious inhibitor

of URAT1.[5]

Quantitative Data Summary
The following tables summarize the in vitro and in vivo efficacy of URAT1 inhibitor 10.

Table 1: In Vitro Inhibitory Activity[5]

Target Cell Line IC50 (µM)

URAT1 - 0.052

OAT1 MDCK-hOAT1 9.17
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Table 2: In Vitro Anti-inflammatory Activity[5]

Cell Line Cytokine
Inhibition Rate
(%)

Concentration
(µM)

Incubation
Time (hours)

RAW264.7 IL-6 25.6 - 24

Table 3: In Vitro Cytotoxicity[5]

Cell Line IC50 (µg/mL)

HepG2 > 64

Table 4: In Vivo Efficacy in a Hyperuricemic Mouse Model[5]

Animal Model Treatment
Dosage
(mg/kg, p.o.)

Duration
Serum Uric
Acid
Reduction (%)

Potassium

Oxonate-induced

Hyperuricemic

Mice

URAT1 inhibitor

10
10 7 days 53.9

Potassium

Oxonate-induced

Hyperuricemic

Mice

Lesinurad

(positive control)
10 7 days

Comparable to

URAT1 inhibitor

10

Signaling Pathway
The mechanism of action of URAT1 inhibitors involves the blockade of uric acid reabsorption in

the proximal tubules of the kidneys.
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Seed HEK293-hURAT1 cells
in 96-well plates

Incubate for 24 hours

Pre-incubate with
URAT1 Inhibitor 10 (30 min)

Add [14C]-Uric Acid

Incubate for 10-30 minutes

Wash cells with ice-cold buffer

Lyse cells

Measure intracellular [14C]-Uric Acid
(Scintillation Counting)

Calculate IC50

 

Acclimatize mice for 1 week

Induce hyperuricemia:
Intraperitoneal injection of

Potassium Oxonate

Administer URAT1 Inhibitor 10
(10 mg/kg, p.o.) daily for 7 days

Collect blood samples at baseline
and after treatment

Measure serum uric acid levels

Analyze data and compare
with vehicle and positive control groups

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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